Cas no 2229145-42-8 (2-1-(2-methylpropyl)-1H-pyrazol-3-ylethan-1-amine)

• Product Name: 2-1-(2-methylpropyl)-1H-pyrazol-3-ylethan-1-amine
• CAS No: 2229145-42-8
• MF: C₉H₁₇N₃
• MW: 167.251381635666
• CID: 6415648
• PubChem ID: 165854181
• Update Time: 2025-10-21

2-1-(2-methylpropyl)-1H-pyrazol-3-ylethan-1-amine Chemical and Physical Properties

Names and Identifiers

• 2-1-(2-methylpropyl)-1H-pyrazol-3-ylethan-1-amine
• 2229145-42-8
• 2-[1-(2-methylpropyl)-1H-pyrazol-3-yl]ethan-1-amine
• EN300-1776774

• Inchi： 1S/C9H17N3/c1-8(2)7-12-6-4-9(11-12)3-5-10/h4,6,8H,3,5,7,10H2,1-2H3
• InChI Key： PBCHMNBWRUBMDY-UHFFFAOYSA-N
• SMILES： N1(C=CC(CCN)=N1)CC(C)C

Computed Properties

• Exact Mass: 167.142247555g/mol
• Monoisotopic Mass: 167.142247555g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 4
• Complexity: 125
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 43.8Ų

Additional information on 2-1-(2-methylpropyl)-1H-pyrazol-3-ylethan-1-amine

Introduction to 2-1-(2-methylpropyl)-1H-pyrazol-3-ylethan-1-amine (CAS No. 2229145-42-8)

2-1-(2-methylpropyl)-1H-pyrazol-3-ylethan-1-amine, identified by its Chemical Abstracts Service (CAS) number 2229145-42-8, is a compound of significant interest in the field of pharmaceutical chemistry and medicinal research. This heterocyclic amine derivative has garnered attention due to its unique structural properties and potential applications in drug discovery. The compound features a pyrazole core, which is a well-documented scaffold in medicinal chemistry, known for its versatility in modulating biological pathways. The presence of a propyl group at the 2-position and an ethylamine moiety at the 1-position introduces specific steric and electronic characteristics that may influence its interactions with biological targets.

The structural motif of 2-1-(2-methylpropyl)-1H-pyrazol-3-ylethan-1-amine positions it as a candidate for further exploration in the development of novel therapeutic agents. Pyrazole derivatives have been extensively studied for their pharmacological activities, including anti-inflammatory, antimicrobial, and anticancer properties. The specific substitution pattern in this compound may enhance its binding affinity to certain enzymes or receptors, making it a promising candidate for further biochemical and pharmacological investigation.

In recent years, there has been a growing emphasis on the development of small-molecule inhibitors targeting protein-protein interactions (PPIs), which play crucial roles in various disease pathways. The pyrazole scaffold is particularly amenable to modifications that can optimize binding to PPIs, making compounds like 2-1-(2-methylpropyl)-1H-pyrazol-3-ylethan-1-amine valuable tools in this context. Advanced computational methods, such as molecular docking and molecular dynamics simulations, have been employed to predict the binding modes of this compound with potential target proteins. These studies suggest that the propyl and ethylamine substituents may facilitate favorable interactions with specific residues in the target protein, enhancing inhibitory activity.

Furthermore, the synthesis of 2-1-(2-methylpropyl)-1H-pyrazol-3-ylethan-1-amine has been optimized to ensure high yield and purity, critical factors for subsequent pharmacological testing. Modern synthetic techniques, including transition-metal-catalyzed cross-coupling reactions and asymmetric hydrogenation, have been utilized to construct the pyrazole core and introduce the desired substituents with high precision. These advancements in synthetic methodology have enabled the efficient production of complex heterocyclic compounds like this one, facilitating their use in preclinical and clinical studies.

The pharmacological profile of 2-1-(2-methylpropyl)-1H-pyrazol-3-ylethan-1-amine is under active investigation. Initial in vitro studies have demonstrated promising activity against certain enzymes and cell lines relevant to cancer and inflammation. The compound's ability to modulate key signaling pathways suggests its potential as a lead molecule for drug development. Preclinical studies are currently being conducted to evaluate its efficacy, safety, and pharmacokinetic properties in animal models. These studies will provide critical insights into the compound's therapeutic potential and guide future clinical trials.

The role of computational chemistry in the design and optimization of drug candidates cannot be overstated. By leveraging machine learning algorithms and artificial intelligence (AI), researchers can predict the biological activity of compounds like 2-1-(2-methylpropyl)-1H-pyrazol-3-ylethan-1-amine with greater accuracy and efficiency. These tools can help identify promising analogs with enhanced potency or selectivity, reducing the time and cost associated with traditional high-throughput screening methods. The integration of computational chemistry with experimental pharmacology has accelerated the discovery pipeline for novel therapeutic agents.

In conclusion, 2-1-(2-methylpropyl)-1H-pyrazol-3-ylethan-1-amine (CAS No. 2229145-42-8) represents a significant advancement in pharmaceutical chemistry. Its unique structural features, combined with promising preclinical data, make it a compelling candidate for further development as a therapeutic agent. As research continues to uncover new biological targets and innovative synthetic methodologies, compounds like this one will play an increasingly important role in addressing unmet medical needs.